Cas no 98006-90-7 (2-bromo-5-methylpyrazine)

2-bromo-5-methylpyrazine structure

Product Name:2-bromo-5-methylpyrazine

CAS No:98006-90-7

MF:C₅H₅BrN₂

MW:173.010599851608

MDL:MFCD08705754

CID:803277

PubChem ID:22419346

Update Time:2024-12-09

2-bromo-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

- Pyrazine,2-bromo-5-methyl-
- 2-bromo-5-methylpyrazine
- 5-bromo-2-methyl pyrazine
- 2-Bromo-5-methylpyrazine (ACI)
- 5-Bromo-2-methylpyrazine
- 5-Methyl-2-bromopyrazine
- 98006-90-7
- SCHEMBL426574
- Z1198181968
- CS-0051991
- AC-26943
- MFCD08705754
- PB27954
- EN300-101691
- YDA00690
- Q-103284
- DB-031078
- BBL100358
- BCP23158
- Pyrazine, 2-bromo-5-methyl-
- SY013918
- AKOS005259416
- DTXSID50625621
- STL554152
- OBZRGWKVWAXNKZ-UHFFFAOYSA-N
- 2-Bromo-5-methyl-pyrazine
- TS-02361
- MDL： MFCD08705754
- Inchi： 1S/C5H5BrN2/c1-4-2-8-5(6)3-7-4/h2-3H,1H3
- InChI Key： OBZRGWKVWAXNKZ-UHFFFAOYSA-N
- SMILES： BrC1C=NC(C)=CN=1

Computed Properties

Exact Mass: 171.96400
Monoisotopic Mass: 171.96361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 25.8Å²

Experimental Properties

Density: 1.596
Boiling Point: 198 ºC
Flash Point: 74 ºC
PSA: 25.78000
LogP: 1.54750

2-bromo-5-methylpyrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-5-methylpyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12429-5g	2-bromo-5-methylpyrazine	98006-90-7	95%	5g	10048.0CNY	2021-08-04
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB07077-10g	2-bromo-5-methylpyrazine	98006-90-7	95%	10g	$1395	2023-09-07
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD71991-100mg	2-Bromo-5-methylpyrazine	98006-90-7	98%	100mg	￥145.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD71991-250mg	2-Bromo-5-methylpyrazine	98006-90-7	98%	250mg	￥187.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD71991-1g	2-Bromo-5-methylpyrazine	98006-90-7	98%	1g	￥604.0	2024-04-17
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2-bromo-5-methylpyrazine Production Method

Production Method 1

98006-90-7

Reaction Conditions

Reference

: Antituberculotics. XXXII. Functional derivatives of 5-methyl-2-pyrazinecarboxylic acid

Vontor, T.; Palat, K.; Oswald, J.; Odlerova, Z., Cesko-Slovenska Farmacie, 1985, 34(2), 74-8

Production Method 2

5521-58-4

98006-90-7

Reaction Conditions

1.1 Reagents: Bromine , Hydrogen bromide Solvents: Water ; 25 - 30 °C; 30 °C → -50 °C; 1 h, -50 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 90 min, -50 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9, -20 °C

Reference

: Synthesis and Characterization of 2-(2-Pyridinyl)pyrazine and 2,2'-Bipyrazine Derivatives

KomReddy, Venugopal; Rillema, D. Paul ; Nguyen, Huy; Kadel, Lava, Journal of Heterocyclic Chemistry, 2019, 56(3), 972-979

Production Method 3

5521-58-4

98006-90-7

Reaction Conditions

1.1 Reagents: Bromine , Hydrogen bromide Solvents: Water ; 25 - 30 °C; 25 °C → -55 °C; 1 h, -55 °C; 90 min, -50 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; -50 °C; 2 h, -50 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9, < -20 °C

Reference

: An efficient and facile synthesis of 2-bromo-5-methylpyrazine

Madhusudhan, G.; Vysabhattar, Raman; Reddy, R. Naveen; Narayana, B. Venkata, Organic Chemistry: An Indian Journal, 2009, 5(3), 274-277